Cas no 651034-08-1 (Ethanethioic acid, S-(16-oxohexadecyl) ester)

Ethanethioic acid, S-(16-oxohexadecyl) ester structure
651034-08-1 structure
Product Name:Ethanethioic acid, S-(16-oxohexadecyl) ester
CAS No:651034-08-1
MF:C18H34O2S
MW:314.526364803314
CID:407418
PubChem ID:71377163
Update Time:2025-04-19

Ethanethioic acid, S-(16-oxohexadecyl) ester Chemical and Physical Properties

Names and Identifiers

    • Ethanethioic acid, S-(16-oxohexadecyl) ester
    • S-(16-oxohexadecyl) ethanethioate
    • 651034-08-1
    • DTXSID40799820
    • Inchi: 1S/C18H34O2S/c1-18(20)21-17-15-13-11-9-7-5-3-2-4-6-8-10-12-14-16-19/h16H,2-15,17H2,1H3
    • InChI Key: IMDTZUMVKRCKNX-UHFFFAOYSA-N
    • SMILES: S(C(C)=O)CCCCCCCCCCCCCCCC=O

Computed Properties

  • Exact Mass: 314.22812
  • Monoisotopic Mass: 314.22795150g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 17
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • PSA: 34.14
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